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Compound of Interest

Compound Name: 2-Ethoxythiazole

Cat. No.: B101290

This guide provides essential safety and logistical information for the proper disposal of 2-
Ethoxythiazole, a compound utilized in laboratory research. Adherence to these procedures is
critical for ensuring the safety of personnel and compliance with environmental regulations.
This document is intended for researchers, scientists, and drug development professionals.

1. Hazard Ildentification and Safety Precautions
2-Ethoxythiazole is classified as a hazardous substance with the following primary concerns:

o Flammability: It is a combustible liquid and vapor.[1][2][3][4] Keep away from heat, sparks,
open flames, and hot surfaces.[1][4] Use of explosion-proof equipment is recommended.[1]

[5]

o Health Hazards: It may be harmful if swallowed and can cause skin, eye, and respiratory
irritation.[2][3][4]

Appropriate personal protective equipment (PPE), including protective gloves, eye protection,
and in some cases, a dust mask (type N95, US), should be worn when handling this chemical.
[1][3] Work should be conducted in a well-ventilated area.[1][4]

2. Quantitative Data Summary

The following table summarizes key quantitative and qualitative data for 2-Ethoxythiazole:
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Property Value Source(s)
Chemical Formula C5H7NOS [1112]
Molecular Weight 129.18 g/mol [1][2]

CAS Number 15679-19-3 [1]
Appearance C.:Ieér, colorless to pale yellow 2]

liquid

Boiling Point 157-160 °C @ 760 mm Hg [2][3]
Flash Point 54 °C (129.2 °F) - closed cup [3]

Density 1.133 g/mL at 25 °C [3]

Storage Temperature

2-8°C

[3]

GHS Hazard Statements

H226 (Flammable liquid and
vapor), H302 (Harmful if
swallowed), H315 (Causes
skin irritation), H319 (Causes
serious eye irritation), H335
(May cause respiratory

irritation)

[21(31[4]

3. Disposal Protocol

The primary and recommended method for the disposal of 2-Ethoxythiazole is through a

licensed and approved hazardous waste disposal service.[4][6][7] On-site treatment or disposal

down the drain is not appropriate. The following steps outline the procedure for preparing 2-

Ethoxythiazole waste for professional disposal.

3.1. Waste Segregation and Collection

o Waste Identification: All waste streams containing 2-Ethoxythiazole must be clearly

identified.

» Containerization: Collect liquid waste containing 2-Ethoxythiazole in a dedicated, properly

labeled, and sealed hazardous waste container.[6] Ensure the container is compatible with
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the chemical.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name, "2-Ethoxythiazole."[6][7] Do not use abbreviations.

e Avoid Mixing: Do not mix 2-Ethoxythiazole waste with other incompatible waste streams.[6]

[7]
3.2. Storage of Chemical Waste

» Storage Location: Store the sealed hazardous waste container in a designated, cool, dark,
and well-ventilated area.[1]

» Incompatible Materials: Keep the waste container away from incompatible materials such as
oxidizing agents, strong acids, and strong bases.[1][4]

3.3. Arranging for Disposal

e Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
to schedule a pickup for the hazardous waste.[7]

o Regulatory Compliance: Disposal of 2-Ethoxythiazole must be in strict accordance with all
local, regional, and national regulations (e.g., US EPA 40 CFR Part 261).[1]

4. Spill and Emergency Procedures

In the event of a spill, immediately evacuate the area and remove all sources of ignition.[5]
Absorb the spill with an inert material such as sand or silica gel and place it in a sealed
container for disposal as hazardous waste.[7][8]

5. Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-
Ethoxythiazole.
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2-Ethoxythiazole Disposal Workflow
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Caption: Logical workflow for the proper disposal of 2-Ethoxythiazole.

Disclaimer: The information provided in this guide is based on available safety data sheets and
general best practices for laboratory hazardous waste management. It is imperative to consult
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your institution's specific safety protocols and the relevant local, regional, and national
regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b101290#2-ethoxythiazole-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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